Cas no 13436-50-5 (Ethanone,1-(2H-indazol-2-yl)-)

Ethanone,1-(2H-indazol-2-yl)- structure
Ethanone,1-(2H-indazol-2-yl)- structure
Product Name:Ethanone,1-(2H-indazol-2-yl)-
CAS No:13436-50-5
MF:C9H8N2O
MW:160.17262172699
CID:119577
PubChem ID:15939275
Update Time:2025-04-18

Ethanone,1-(2H-indazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2H-indazol-2-yl)-
    • 2H-Indazole, 2-acetyl- (6CI,7CI,8CI,9CI)
    • YPSMXSXOHKSUNM-UHFFFAOYSA-N
    • 1-indazol-2-ylethanone
    • InChI=1/C9H8N2O/c1-7(12)11-6-8-4-2-3-5-9(8)10-11/h2-6H,1H
    • SCHEMBL6337523
    • 1-(2H-indazol-2-yl)ethan-1-one
    • 13436-50-5
    • 2-Acetylindazole
    • 2-Acetyl-2H-indazole
    • 1-(2H-Indazol-2-yl)ethanone
    • Inchi: 1S/C9H8N2O/c1-7(12)11-6-8-4-2-3-5-9(8)10-11/h2-6H,1H3
    • InChI Key: YPSMXSXOHKSUNM-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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